Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate

• Molecular Formula: C20H22ClN3O4S2
• Molecular Weight: 468 g/mol
• IUPAC Name: ethyl 4-[3-[(5E)-5-[(2-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H22ClN3O4S2/c1-2-28-19(27)23-11-9-22(10-12-23)17(25)7-8-24-18(26)16(30-20(24)29)13-14-5-3-4-6-15(14)21/h3-6,13H,2,7-12H2,1H3/b16-13+
• InChI Key: NLGZOOBUFDHTLV-DTQAZKPQSA-N
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCN2C(=O)/C(=C\C3=CC=CC=C3Cl)/SC2=S
• SMILES: CCOC(=O)N1CCN(CC1)C(=O)CCN2C(=O)C(=CC3=CC=CC=C3Cl)SC2=S

Description

Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate, also known as CTPI, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. CTPI belongs to the class of thiazolidinone derivatives and has been studied for its ability to act as an anti-inflammatory, antioxidant, and anticancer agent.

Mechanism of Action

The mechanism of action of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, oxidative stress, and cancer cell growth. Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has been shown to inhibit the NF-κB and MAPK signaling pathways, which are involved in the regulation of pro-inflammatory cytokines. Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate also activates the Nrf2/ARE signaling pathway, which plays a role in the regulation of antioxidant enzymes.
Biochemical and Physiological Effects
Studies have shown that Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has a range of biochemical and physiological effects. Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has been found to reduce inflammation and oxidative stress in animal models of inflammatory diseases such as arthritis and colitis. Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has also been shown to inhibit tumor growth in animal models of cancer. In addition, Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has been found to have a protective effect on the liver and kidneys in animal models of drug-induced toxicity.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate in lab experiments include its ability to exhibit anti-inflammatory, antioxidant, and anticancer activity. Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate is also relatively easy to synthesize and has been found to be non-toxic in animal studies. However, the limitations of using Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate in lab experiments include the lack of information on its pharmacokinetics and toxicity in humans. Further studies are needed to determine the optimal dosage and administration of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate in humans.

Future Directions

There are several future directions for the study of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate. One direction is to investigate the potential of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate as a therapeutic agent for inflammatory diseases such as arthritis and colitis. Another direction is to explore the anticancer properties of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate in various cancer types. Additionally, further studies are needed to determine the optimal dosage and administration of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate in humans, as well as its potential toxicity and pharmacokinetics.

Synthesis Methods

The synthesis of Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate involves the reaction of ethyl 4-bromo-1-piperazinecarboxylate with 2-chlorobenzaldehyde and 2-aminothiazole in the presence of triethylamine and acetic acid. The resulting product is then treated with ethyl chloroformate to obtain Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate in high yield.

Scientific Research Applications

Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has been extensively studied for its potential therapeutic properties. Studies have shown that Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate exhibits anti-inflammatory activity by inhibiting the expression of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, Ethyl 4-{3-[5-(2-chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoyl}-1-piperazinecarboxylate has been found to have anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.